Cas no 2034319-72-5 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide)

• Product Name: N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide
• CAS No: 2034319-72-5
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.3846
• CID: 5348458
• Update Time: 2025-11-06

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-2-[methyl(methylsulfonyl)amino]acetamide
• N-(isochroman-3-ylmethyl)-2-(N-methylmethylsulfonamido)acetamide
• N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide

• Inchi： 1S/C14H20N2O4S/c1-16(21(2,18)19)9-14(17)15-8-13-7-11-5-3-4-6-12(11)10-20-13/h3-6,13H,7-10H2,1-2H3,(H,15,17)
• InChI Key： IQVUOPWTTMYTTG-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(N(C([H])([H])[H])C([H])([H])C(N([H])C([H])([H])C1([H])C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])O1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 460
• XLogP3: 0.3
• Topological Polar Surface Area: 84.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide

N-[(3,4-Dihydro-1H-2-Benzopyran-3-Yl)Methyl]-2-(N-Methylmethanesulfonamido)Acetamide: A Comprehensive Overview

The compound with CAS No. 2034319-72-5, known as N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide is characterized by a benzopyran ring system, which is fused with a dihydro structure. This arrangement contributes to its stability and bioavailability. The presence of the methanesulfonamido group further enhances its functional versatility, enabling interactions with various biological targets. Recent advancements in synthetic chemistry have allowed for more efficient methods to produce this compound, reducing costs and improving scalability.

One of the most notable aspects of this compound is its pharmacological activity. Studies have demonstrated that N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. This makes it a potential candidate for the treatment of conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for research in oncology.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the final product. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis. These advancements underscore the commitment to sustainable practices in pharmaceutical development.

In terms of clinical applications, N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide has shown promise in preclinical trials for its ability to cross the blood-brain barrier. This property is particularly valuable for treating central nervous system disorders. Ongoing studies are focusing on optimizing its pharmacokinetic profile to enhance efficacy and reduce potential side effects.

The safety profile of this compound has been extensively evaluated in animal models. Results indicate that it has a favorable toxicity profile, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully assess its safety for human use.

In conclusion, N-[(3,4-dihydro-1H-2-benzopyran-3-Yl)Methyl]-2-(N-Methylmethanesulfonamido)Acetamide represents a cutting-edge molecule with vast potential in drug development. Its unique structure, combined with advancements in synthetic methods and pharmacological research, positions it as a key player in the fight against various diseases. As research continues to unfold, this compound may pave the way for innovative therapeutic solutions in the near future.